![molecular formula C22H15BrN4O3S B2596630 2-(((3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl)methyl)thio)-3-(furan-2-ylmethyl)quinazolin-4(3H)-one CAS No. 946252-54-6](/img/structure/B2596630.png)
2-(((3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl)methyl)thio)-3-(furan-2-ylmethyl)quinazolin-4(3H)-one
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Description
2-(((3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl)methyl)thio)-3-(furan-2-ylmethyl)quinazolin-4(3H)-one is a useful research compound. Its molecular formula is C22H15BrN4O3S and its molecular weight is 495.35. The purity is usually 95%.
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Scientific Research Applications
Antihistaminic Potential
A study by Alagarsamy and Parthiban (2013) explored the synthesis of novel quinazolin-4-(3H)-ones as H1-antihistaminic agents. The synthesized compounds, including variations similar to the compound , demonstrated significant protection against histamine-induced bronchospasm in guinea pigs.
Structural and Vibrational Properties
Research conducted by Sun et al. (2021) on a structurally similar compound provided insights into the synthesis process, crystal structure, vibrational properties, and theoretical studies. This research underlines the importance of these compounds in understanding molecular interactions and crystalline structures.
Biological Activity
A study by Havaldar and Sharma (2013) focused on synthesizing novel oxadiazole derivatives linked to quinazolin-4-one and screening them for biological activity. This study highlights the compound's relevance in developing new pharmaceuticals with potential biological applications.
Antimicrobial Properties
Gupta et al. (2008) investigated the antimicrobial properties of quinazolin-4(3H)-one derivatives. The study revealed that these compounds showed better antibacterial than antifungal activities, emphasizing their potential use in antibacterial therapies.
Anti-inflammatory Activity
Research by Kumar and Rajput (2009) on newer derivatives of quinazolin-4-one demonstrated significant anti-inflammatory activity, suggesting the potential therapeutic use of these compounds in treating inflammation.
Synthesis and Pharmacological Studies
Patel and Patel (2010) explored the synthesis and in vitro antimicrobial activity of various 3-(1,3,4-oxadiazol-2-yl)-quinazolin-4(3H)-ones. They found that some derivatives exhibited very good antimicrobial activity, underlining the compound's significance in the development of new antimicrobial agents.
Properties
IUPAC Name |
2-[[3-(4-bromophenyl)-1,2,4-oxadiazol-5-yl]methylsulfanyl]-3-(furan-2-ylmethyl)quinazolin-4-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H15BrN4O3S/c23-15-9-7-14(8-10-15)20-25-19(30-26-20)13-31-22-24-18-6-2-1-5-17(18)21(28)27(22)12-16-4-3-11-29-16/h1-11H,12-13H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WNPIIZLNNDSSDH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=O)N(C(=N2)SCC3=NC(=NO3)C4=CC=C(C=C4)Br)CC5=CC=CO5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H15BrN4O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
495.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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